1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]piperidine-3-carboxylic acid

• IUPAC Name: 1-(1-ethyl-3-methylpyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C12H19N3O4S/c1-3-14-8-11(9(2)13-14)20(18,19)15-6-4-5-10(7-15)12(16)17/h8,10H,3-7H2,1-2H3,(H,16,17)
• InChI Key: VJFZGFNBNLBZLA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)S(=O)(=O)N2CCCC(C2)C(=O)O
• Molecular Formula: C12H19N3O4S
• Molecular Weight: 301.36 g/mol

Description

“1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]piperidine-3-carboxylic acid” is a chemical compound with the CAS Number: 1005611-34-6. It has a molecular weight of 301.37. The IUPAC name for this compound is 1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]-3-piperidinecarboxylic acid.

Synthesis Analysis

The synthesis of pyrazole compounds, such as the one , can be achieved through various strategies. These include multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazole ring, which is a five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms.

Scientific Research Applications

Anticancer Applications

Research has synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids to evaluate them as anticancer agents. The synthesis process involved multiple steps, starting from ethyl 1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxylate, leading to a variety of propanamide derivatives. These compounds were evaluated for their anticancer potential, with some showing promising activity against cancer cells (Rehman et al., 2018).

Aurora Kinase Inhibitor for Cancer Treatment

Another study focused on the development of Aurora kinase inhibitors, where compounds similar in structure to the queried chemical showed potential in treating cancer by inhibiting Aurora A, a critical enzyme in the proliferation of cancer cells (ロバート ヘンリー，ジェームズ, 2006).

Development of Heterocyclic Amino Acids

A series of methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates were developed as novel heterocyclic amino acids for use as building blocks in pharmaceutical synthesis, highlighting the chemical's utility in creating diverse and potentially therapeutic molecules (Matulevičiūtė et al., 2021).

Antimicrobial Activity

Research into sulfonamide derivatives of pyrazole demonstrated a potential for antimicrobial activity. One study synthesized biaryl pyrazole sulfonamide derivatives and found them to lose CB1 receptor antagonism upon modification, indicating the significance of structural elements in bioactivity (Srivastava et al., 2008).

Antibacterial Agents

Compounds based on the queried chemical structure have been synthesized and evaluated for their antibacterial potential. For instance, acetamide derivatives bearing azinane and 1,3,4-oxadiazole cores were synthesized and showed moderate inhibitory activity against various bacterial strains, emphasizing the compound's role in developing new antibacterial agents (Iqbal et al., 2017).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities. Pyrazole compounds have been the focus of many techniques due to their frequent use as scaffolds in the synthesis of bioactive chemicals.